Cas no 254737-43-4 (2-(3-tritylsulfanylpropyl)pentanedioic Acid)

• Product Name: 2-(3-tritylsulfanylpropyl)pentanedioic Acid
• CAS No: 254737-43-4
• MF: C₂₇H₂₈O₄S
• MW: 448.573826789856
• CID: 2837950
• PubChem ID: 11134118
• Update Time: 2025-04-21

2-(3-tritylsulfanylpropyl)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 6-[(triphenylmethyl)thio]-1,3-hexanedicarboxylic acid
• 2-(3-tritylsulfanylpropyl)pentanedioic Acid
• YPOHEPOKCFGNMF-UHFFFAOYSA-N
• DTXSID50456417
• SCHEMBL12589473
• BDBM50127613
• CHEMBL417214
• 254737-43-4
• 2-(3-Tritylsulfanyl-propyl)-pentanedioic acid

• Inchi： 1S/C27H28O4S/c28-25(29)19-18-21(26(30)31)11-10-20-32-27(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-9,12-17,21H,10-11,18-20H2,(H,28,29)(H,30,31)
• InChI Key： YPOHEPOKCFGNMF-UHFFFAOYSA-N
• SMILES： S(CCCC(C(=O)O)CCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 448.17083054Da
• Monoisotopic Mass: 448.17083054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 99.9Ų